Cas no 136866-38-1 (3,5-dimethoxypyrazine-2-carbaldehyde)

• Product Name: 3,5-dimethoxypyrazine-2-carbaldehyde
• CAS No: 136866-38-1
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD10697771
• CID: 4459195
• PubChem ID: 15696855
• Update Time: 2025-11-06

3,5-dimethoxypyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxaldehyde, 3,5-dimethoxy-
• 3,5-DIMETHOXYPYRAZINE-2-CARBALDEHYDE
• 2-Pyrazinecarboxaldehyde, 3,5-dimethoxy-
• AKOS006304380
• BS-27431
• AB60453
• F11715
• 136866-38-1
• DB-135979
• MFCD10697771
• MFIOSQOKVMSFME-UHFFFAOYSA-N
• 3,5-dimethoxy-pyrazine-2-carbaldehyde
• DTXSID80576995
• 3,5-Dimethoxy-2-pyrazinecarboxaldehyde
• SCHEMBL6057013
• 3,5-dimethoxypyrazine-2-carbaldehyde

• MDL： MFCD10697771
• Inchi： 1S/C7H8N2O3/c1-11-6-3-8-5(4-10)7(9-6)12-2/h3-4H,1-2H3
• InChI Key： MFIOSQOKVMSFME-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=C(OC)N=C1OC

Computed Properties

• Exact Mass: 168.05349212Da
• Monoisotopic Mass: 168.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 3,5-dimethoxypyrazine-2-carbaldehyde

Recent Advances in the Study of 3,5-Dimethoxypyrazine-2-carbaldehyde (CAS: 136866-38-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3,5-dimethoxypyrazine-2-carbaldehyde (CAS: 136866-38-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of heterocyclic compounds, which are crucial for the development of novel pharmaceuticals.

One of the key advancements in the study of 3,5-dimethoxypyrazine-2-carbaldehyde is its application in the synthesis of pyrazine derivatives, which exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound showed potent inhibitory effects against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The study utilized a combination of computational modeling and in vitro assays to identify the most promising derivatives.

In addition to its therapeutic potential, 3,5-dimethoxypyrazine-2-carbaldehyde has also been explored for its role in chemical biology. Researchers have employed this compound as a building block for the development of fluorescent probes and biosensors, which are essential tools for studying biological processes at the molecular level. A recent publication in ACS Chemical Biology (2024) detailed the synthesis of a novel fluorescent probe based on this compound, which was used to visualize reactive oxygen species (ROS) in live cells. This innovation opens new avenues for studying oxidative stress-related diseases.

The synthesis and optimization of 3,5-dimethoxypyrazine-2-carbaldehyde have also been a focus of recent research. A study in Organic Letters (2023) reported an improved synthetic route that enhances the yield and purity of the compound, making it more accessible for large-scale applications. This advancement is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines. The study also highlighted the compound's stability under various conditions, which is a critical factor for its practical use.

Looking ahead, the potential applications of 3,5-dimethoxypyrazine-2-carbaldehyde are vast. Ongoing research is exploring its use in the development of targeted therapies for neurodegenerative diseases and infectious diseases. Furthermore, its role in the design of multifunctional drug delivery systems is being investigated, with promising preliminary results. As the field of chemical biology continues to evolve, this compound is expected to play a pivotal role in bridging the gap between chemistry and biology, offering new solutions to complex medical challenges.

In conclusion, 3,5-dimethoxypyrazine-2-carbaldehyde (CAS: 136866-38-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. The latest studies underscore its potential as a therapeutic agent, a tool for biological research, and a versatile intermediate for drug development. Future research will likely uncover even more applications, solidifying its importance in the field.